3-(4-methoxyphenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione

• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-2-phenyl-1,5,6,7-tetrahydropyrazolo[1,2-a][1,2,4]triazole-3-thione
• InChI: InChI=1S/C18H19N3OS/c1-22-16-10-8-14(9-11-16)17-19-12-5-13-20(19)18(23)21(17)15-6-3-2-4-7-15/h2-4,6-11,17H,5,12-13H2,1H3
• InChI Key: XZJQYUQMQYZBEJ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2N3CCCN3C(=S)N2C4=CC=CC=C4

Description

3-(4-methoxyphenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione, also known as MPTT, is a novel chemical compound that has gained attention in the field of medicinal chemistry. It belongs to the class of pyrazolo-triazole derivatives, which have shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 3-(4-methoxyphenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in the growth and survival of cancer cells. 3-(4-methoxyphenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione has been found to inhibit the PI3K/Akt/mTOR pathway, which is known to be upregulated in many types of cancer. It also inhibits the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
3-(4-methoxyphenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione has been found to have a low toxicity profile and does not exhibit significant adverse effects on normal cells. It has been shown to reduce the levels of reactive oxygen species and increase the levels of antioxidant enzymes in cells. 3-(4-methoxyphenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione also exhibits anti-angiogenic activity by inhibiting the formation of new blood vessels.

Advantages and Limitations for Lab Experiments

3-(4-methoxyphenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione has several advantages over other compounds in the same class. It has a higher potency and selectivity towards cancer cells, which reduces the risk of off-target effects. It also has a low toxicity profile, which makes it a promising candidate for further development. However, the synthesis of 3-(4-methoxyphenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione is a complex process that requires specialized equipment and expertise. The cost of production is also high, which may limit its widespread use in research.

Future Directions

3-(4-methoxyphenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione has shown promising results in preclinical studies, and further research is needed to evaluate its efficacy and safety in clinical trials. Future studies should focus on optimizing the synthesis process to improve the yield and purity of the compound. The mechanism of action of 3-(4-methoxyphenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione should also be further elucidated to identify potential targets for drug development. In addition, the use of 3-(4-methoxyphenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione in combination with other drugs should be explored to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 3-(4-methoxyphenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione is a multi-step process that involves the reaction of 4-methoxybenzaldehyde, phenylhydrazine, and thiourea. The reaction is carried out in the presence of a catalyst and under controlled conditions to obtain the desired product. The purity and yield of 3-(4-methoxyphenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione can be improved by optimizing the reaction parameters.

Scientific Research Applications

3-(4-methoxyphenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione has been extensively studied for its potential applications in the field of medicinal chemistry. It has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases. 3-(4-methoxyphenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, 3-(4-methoxyphenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione has shown neuroprotective effects by reducing oxidative stress and inflammation in the brain.